Cas no 2171762-66-4 (3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171762-66-4
• MF: C₂₉H₃₀N₂O₆
• MW: 502.558308124542
• CID: 5783408
• PubChem ID: 165578258
• Update Time: 2025-06-07

3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1536587
• 2171762-66-4
• 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

• Inchi： 1S/C29H30N2O6/c1-19(36-17-20-9-3-2-4-10-20)27(28(34)30-16-15-26(32)33)31-29(35)37-18-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h2-14,19,25,27H,15-18H2,1H3,(H,30,34)(H,31,35)(H,32,33)
• InChI Key： UQPVHWJGQJYWMZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(=O)O)=O)C(C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 502.21038668g/mol
• Monoisotopic Mass: 502.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2171762-66-4 and Product Name: 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

The compound with the CAS number 2171762-66-4 and the product name 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The intricate architecture of this molecule, featuring multiple functional groups, makes it a promising candidate for further exploration in medicinal chemistry.

At the core of this compound's utility lies its unique chemical composition. The presence of a benzyloxy group at the 3-position and an (9H-fluoren-9-yl)methoxycarbonyl moiety at the 2-position introduces specific reactivity and binding properties. These functional groups are strategically positioned to interact with biological targets, making the compound a valuable tool in the development of novel therapeutic agents. The butanamidopropanoic acid backbone further enhances its versatility, providing a scaffold for modifications that can fine-tune its pharmacological properties.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Studies have shown that compounds with similar structural motifs can exhibit potent interactions with enzymes and receptors, making them attractive for drug design. The fluorenylmethoxycarbonyl (Fmoc) group, a common protective group in peptide synthesis, adds another layer of functionality that can be exploited for controlled release or targeted delivery systems. This has opened up new avenues for research in areas such as targeted therapy and personalized medicine.

The synthesis of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid presents both challenges and opportunities. The multi-step synthesis requires careful optimization to ensure high yields and purity. Techniques such as solid-phase synthesis and automated purification methods have been instrumental in overcoming these challenges. The use of advanced spectroscopic techniques like NMR and mass spectrometry has further facilitated the characterization of this compound, providing insights into its structural integrity and purity.

In the realm of pharmaceutical research, this compound has shown promise in preliminary studies as a potential lead molecule for various therapeutic applications. Its ability to modulate biological pathways makes it a candidate for treating a range of diseases, including neurological disorders and inflammatory conditions. The benzyloxy group, known for its ability to enhance lipophilicity, could improve membrane permeability, while the Fmoc moiety can be used for controlled degradation or activation in vivo. These properties make it an exciting prospect for further development.

The integration of machine learning algorithms into drug discovery processes has significantly accelerated the identification of promising candidates like this one. Predictive models can analyze vast datasets to identify structural features that correlate with biological activity, thereby reducing the time required for experimental validation. This approach has been particularly effective in identifying compounds that exhibit high affinity for specific targets, such as kinases or proteases. The 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid fits well within this framework, offering a structurally diverse yet functionally relevant molecule for further investigation.

Future research directions may focus on exploring analogs of this compound to optimize its pharmacokinetic properties. By modifying key functional groups or introducing new ones, researchers can fine-tune its efficacy and safety profile. Additionally, studies on its interaction with biological targets at a molecular level will provide deeper insights into its mechanism of action. This could pave the way for the development of more effective drugs with fewer side effects.

The role of collaboration in advancing pharmaceutical research cannot be overstated. Partnerships between academic institutions, biotechnology companies, and pharmaceutical firms are essential for translating laboratory discoveries into tangible therapeutic benefits. The development of 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid exemplifies this collaborative approach, bringing together expertise from multiple disciplines to drive innovation forward.

In conclusion, the compound with CAS number 2171762-66-4 and product name 3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid represents a significant milestone in chemical and pharmaceutical research. Its complex structure and versatile functional groups make it a valuable asset in drug development efforts aimed at addressing various health challenges. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing medical science.